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Compound of Interest

Compound Name: Benzyl acetate-d5

Cat. No.: B1384724

An In-depth Technical Guide to Benzyl acetate-d5

For researchers, scientists, and professionals in drug development, understanding the
chemical properties and applications of isotopically labeled compounds is crucial for accurate
analytical measurements. This guide provides a comprehensive overview of Benzyl acetate-
d5, a deuterated analog of benzyl acetate, focusing on its chemical identifiers, applications,
and a representative experimental workflow for its use as an internal standard.

Core Chemical Identifiers and Properties

Benzyl acetate-d5, where five hydrogen atoms on the phenyl group are replaced by
deuterium, is a valuable tool in analytical chemistry. Its key identifiers and properties are
summarized below for easy reference.
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Chemical Identifier

Value

CAS Number 1398065-57-0[1][2][3][4]
PubChem CID 145705695[1][5]
Molecular Formula CoHsDs02

Molecular Weight 155.21 g/mol [6]
inchi InChl=1S/C9H1002/c1-8(10)11-7-9-5-3-2-4-6-
n

9/h2-6H,7H2,1H3/i2D,3D,4D,5D,6D[1][2][3][4]
InChlKey QUKGYYKBILRGFE-VIQYUKPQSA-N[1]

Canonical SMILES

CC(=0)OCC1=CC=CC=C1][1]

[2H]c1c([2H])c([2H])c(COC(=0)C)c([2H])c1[2H]
(21031141

Isomeric SMILES

Benzyl-2,3,4,5,6-d5 Acetate, Acetic Acid Benzyl-

Synonyms
d5 Ester, (Acetoxymethyl)benzene-d5[4]

Application in Analytical Chemistry

Due to its isotopic labeling, Benzyl acetate-d5 is primarily utilized as an internal standard in
analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.[7] The deuterium labeling provides a distinct mass
difference from the non-labeled benzyl acetate, allowing for accurate quantification in complex
matrices while maintaining similar chemical and physical properties.[7] This makes it an
invaluable tool for pharmacokinetic studies, metabolic research, and quality control in the
fragrance and flavor industries.[7][8]

Experimental Protocol: Quantitative Analysis using
GC-MS with a Deuterated Internal Standard

While a specific protocol for Benzyl acetate-d5 is not detailed in the provided search results, a
general workflow for using a deuterated internal standard in GC-MS analysis is a well-
established methodology. The following is a representative protocol.
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. Preparation of Stock Solutions:

Prepare a stock solution of the analyte (non-deuterated benzyl acetate) in a suitable solvent
(e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

Prepare a stock solution of the internal standard (Benzyl acetate-d5) in the same solvent at
a known concentration (e.g., 1 mg/mL).

. Preparation of Calibration Standards:

Create a series of calibration standards by spiking a known volume of the analyte stock
solution into a series of volumetric flasks to achieve a range of concentrations that bracket
the expected sample concentrations.

Add a fixed volume of the internal standard stock solution to each calibration standard.
Dilute to the final volume with the solvent.
. Sample Preparation:

To the unknown sample, add the same fixed volume of the internal standard stock solution
as was added to the calibration standards.

Perform any necessary sample extraction or cleanup procedures (e.g., liquid-liquid
extraction, solid-phase extraction).

. GC-MS Analysis:

Inject a fixed volume of each calibration standard and the prepared sample into the GC-MS
system.

The gas chromatograph separates the analyte and the internal standard.

The mass spectrometer detects and quantifies the ions specific to the analyte and the
internal standard.

. Data Analysis:
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» For each calibration standard, calculate the ratio of the peak area of the analyte to the peak
area of the internal standard.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte.

o For the unknown sample, calculate the peak area ratio of the analyte to the internal
standard.

o Determine the concentration of the analyte in the unknown sample by interpolating its peak
area ratio on the calibration curve.

Workflow for Quantitative Analysis using an Internal
Standard

The following diagram illustrates the logical workflow for using a deuterated internal standard,
such as Benzyl acetate-d5, in a quantitative analytical experiment.
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Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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